Cas no 109238-07-5 (Methanone,(oxydi-4,1-phenylene)bis[[[4-[4-(4-fluorobenzoyl)phenoxy]benzoyl]oxy]-)

Methanone,(oxydi-4,1-phenylene)bis[[[4-[4-(4-fluorobenzoyl)phenoxy]benzoyl]oxy]- structure
109238-07-5 structure
Product Name:Methanone,(oxydi-4,1-phenylene)bis[[[4-[4-(4-fluorobenzoyl)phenoxy]benzoyl]oxy]-
CAS No:109238-07-5
MF:C66H40F2O9
MW:1015.01522541046
CID:1187078
Update Time:2024-08-03

Methanone,(oxydi-4,1-phenylene)bis[[[4-[4-(4-fluorobenzoyl)phenoxy]benzoyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(oxydi-4,1-phenylene)bis[[[4-[4-(4-fluorobenzoyl)phenoxy]benzoyl]oxy]-
    • Methanone, (oxydi-4,1-phenylene)bis[[4-[4-[4-(4-fluorobenzoyl)phenoxy]benzoyl]phenyl]- (9CI)
    • Inchi: 1S/C66H40F2O9/c67-53-25-9-45(10-26-53)65(73)51-21-37-59(38-22-51)76-57-33-17-49(18-34-57)63(71)43-5-1-41(2-6-43)61(69)47-13-29-55(30-14-47)75-56-31-15-48(16-32-56)62(70)42-3-7-44(8-4-42)64(72)50-19-35-58(36-20-50)77-60-39-23-52(24-40-60)66(74)46-11-27-54(68)28-12-46/h1-40H
    • InChI Key: GEKOXMUQUPIMCJ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)=O)=O)=O)(C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)=O)=O)=O

Computed Properties

  • Exact Mass: 894.19126

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • PSA: 148.57
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